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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
the borane-tetrahydrofuran (THF) complex. The information herein is intended to support
laboratory research, chemical process development, and safety protocols. This document
presents quantitative data in a structured format, details relevant experimental methodologies,
and includes visualizations to illustrate key concepts.

Core Physical Properties

The borane-THF complex, a widely utilized reducing agent in organic synthesis, is a colorless
liquid at room temperature.[1][2] It is a coordination compound formed between the Lewis acid
borane (BHs) and the Lewis base tetrahydrofuran (THF).[2][3] This complexation stabilizes the
otherwise highly reactive and pyrophoric diborane (BzHs), making it a safer and more
convenient reagent.[4]

Quantitative Data Summary

The following table summarizes the key physical properties of the borane-tetrahydrofuran
complex. It is important to note that this complex is typically supplied as a 1.0 M solution in
THF, often with stabilizers such as sodium borohydride or N-Isopropyl-N-methyl-tert-
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butylamine.[5][6][7] The properties listed may pertain to the complex itself or its common

solution form.

Property Value Notes and Conditions
Molecular Formula C4H11BO [8]
Molecular Weight 85.94 g/mol [8]

Appearance Colorless liquid [11[2]
At 25 °C. Varies slightly with
Density 0.880 - 0.898 g/mL the specific stabilizer used.[5]
[6]
Melting Point -17 °C
This is the boiling point of the
N ) solvent, THF. The complex can
Boiling Point ~66 °C
decompose at elevated
temperatures.[1]
Flash Point -17°Cto-22 °C Closed cup.[7]
Highly soluble in THF and
Solubility other organic solvents. Reacts  [9]
violently with water.
Thermally unstable.
[1] Must be stored at low
. Decomposes at temperatures .
Stability temperatures (typically 2-8°C)

above 35-50°C. Sensitive to air

and moisture.

under an inert atmosphere.[7]

Experimental Protocols

The accurate determination of the physical properties of the borane-THF complex requires

specialized techniques due to its reactivity with air and moisture. All manipulations should be

performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox

techniques.
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Determination of Density

The density of the borane-THF solution can be determined using a hermetically sealed
oscillating U-tube density meter. This method is preferred as it minimizes contact with the
atmosphere.

Methodology:

 Instrument Calibration: Calibrate the density meter with dry air and degassed, deionized
water at the desired temperature (e.g., 25 °C).

o Sample Handling: Under an inert atmosphere, draw the borane-THF solution into a gastight
syringe.

o Measurement: Inject the solution into the density meter's measurement cell, ensuring no air
bubbles are introduced.

o Data Acquisition: Allow the temperature to equilibrate and record the density reading.

e Cleaning: Thoroughly flush the cell with a dry, inert solvent (e.g., anhydrous THF) and dry
with a stream of inert gas after the measurement.

Determination of Melting Point

The melting point of the borane-THF complex can be determined using a differential scanning
calorimeter (DSC) equipped with hermetically sealed sample pans.

Methodology:

o Sample Preparation: In a glovebox, load a small, accurately weighed sample of the borane-
THF complex into a hermetically sealable aluminum DSC pan.

e Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the
DSC cell.

o Thermal Program: Cool the sample to a temperature well below the expected melting point
(e.g., -50 °C).
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o Data Collection: Heat the sample at a controlled rate (e.g., 2-5 °C/min) and record the heat
flow as a function of temperature.

e Analysis: The melting point is determined as the onset or peak of the endothermic melting
transition.

Determination of Boiling Point

The boiling point of the borane-THF solution is essentially that of the THF solvent. Standard
distillation methods can be adapted for use under an inert atmosphere.

Methodology:

e Apparatus Setup: Assemble a distillation apparatus with a Schlenk flask, a distillation head
with a thermometer, a condenser, and a receiving flask, all under a positive pressure of inert
gas.

o Sample Charging: Charge the Schlenk flask with the borane-THF solution and a magnetic
stir bar.

o Heating: Gently heat the solution while stirring.

o Observation: Record the temperature at which the vapor and liquid are in equilibrium, as
indicated by a stable temperature reading during distillation.

Assessment of Thermal Stability

The thermal stability of the borane-THF complex can be evaluated using techniques such as
accelerating rate calorimetry (ARC) or by monitoring its decomposition over time at a set
temperature using NMR spectroscopy.

Methodology (Isothermal NMR Study):

o Sample Preparation: In a glovebox, prepare several NMR tubes each containing an identical
aliquot of the borane-THF solution.

 Incubation: Place the sealed NMR tubes in a temperature-controlled bath at the desired
study temperature (e.g., 40 °C).
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 NMR Analysis: At regular time intervals, remove a tube from the bath, cool it to room
temperature, and acquire a 1B NMR spectrum.

o Data Analysis: Integrate the signals corresponding to the borane-THF complex and any
decomposition products to determine the rate of decomposition.

Visualizations
Lewis Acid-Base Complex Formation

The borane-tetrahydrofuran complex is formed through a Lewis acid-base interaction. The
electron-deficient boron atom in borane acts as a Lewis acid, accepting a pair of electrons from
the oxygen atom in tetrahydrofuran, which acts as a Lewis base.
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Caption: Formation of the Borane-THF Complex.

Safe Handling and Storage Workflow

Due to its reactivity and thermal instability, a strict workflow for handling and storing the borane-
tetrahydrofuran complex is essential to ensure laboratory safety and maintain reagent quality.
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Caption: Safe Handling and Storage Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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